Cas no 870007-49-1 (4-Tert-butyl-5-chloro-2-ethoxy-1-iodobenzene)

• Product Name: 4-Tert-butyl-5-chloro-2-ethoxy-1-iodobenzene
• CAS No: 870007-49-1
• MF: C₁₂H₁₆ClIO
• MW: 338.612315177917
• CID: 2104073
• Update Time: 2023-08-03

4-Tert-butyl-5-chloro-2-ethoxy-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-chloro-5-ethoxy-4-iodobenzene
• ZCMWKIKGQJKGTK-UHFFFAOYSA-N
• 4-tert-butyl-5-chloro-2-ethoxy-1-iodobenzene
• Benzene, 1-chloro-2-(1,1-dimethylethyl)-4-ethoxy-5-iodo-
• 4-Tert-butyl-5-chloro-2-ethoxy-1-iodobenzene

• Inchi： 1S/C12H16ClIO/c1-5-15-11-6-8(12(2,3)4)9(13)7-10(11)14/h6-7H,5H2,1-4H3
• InChI Key： ZCMWKIKGQJKGTK-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1OCC)C(C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Topological Polar Surface Area: 9.2